Cas no 71594-02-0 (2H-1-Benzopyran, 3,4-dihydro-6,7,8-trimethoxy-3-(2,3,4,5-tetramethoxyphenyl)-, (S)-)

• Product name: 2H-1-Benzopyran, 3,4-dihydro-6,7,8-trimethoxy-3-(2,3,4,5-tetramethoxyphenyl)-, (S)-
• CAS No: 71594-02-0
• MF: C₂₂H₂₈O₈
• MW: 420.452927589417
• CID: 2670921
• PubChem ID: 22296837

2H-1-Benzopyran, 3,4-dihydro-6,7,8-trimethoxy-3-(2,3,4,5-tetramethoxyphenyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• (S)-3,4-Dihydro-6,7,8-trimethoxy-3-(2,3,4,5-tetramethoxyphenyl)-2H-1-benzopyran
• PWUOTFPSOJBWCO-CYBMUJFWSA-N
• 2H-1-Benzopyran, 3,4-dihydro-6,7,8-trimethoxy-3-(2,3,4,5-tetramethoxyphenyl)-, (S)-
• 6,7,8-Trimethoxy-3-(2,3,4,5-tetramethoxyphenyl)chromane #

• Inchi： 1S/C22H28O8/c1-23-15-9-12-8-13(11-30-17(12)21(28-6)19(15)26-4)14-10-16(24-2)20(27-5)22(29-7)18(14)25-3/h9-10,13H,8,11H2,1-7H3/t13-/m1/s1
• InChI Key： PWUOTFPSOJBWCO-CYBMUJFWSA-N
• SMILES： O1C2C(=C(C(=CC=2C[C@@H](C2C=C(C(=C(C=2OC)OC)OC)OC)C1)OC)OC)OC

Computed Properties

• Exact Mass: 420.17841785g/mol
• Monoisotopic Mass: 420.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 8-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 8-O-methylated isoflavonoids